Cas no 794465-48-8 (6-(aminomethyl)-2-methylpyridine-3-carboxylic acid)

• Product Name: 6-(aminomethyl)-2-methylpyridine-3-carboxylic acid
• CAS No: 794465-48-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5227629
• PubChem ID: 11287876
• Update Time: 2026-03-07

6-(aminomethyl)-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(aminomethyl)-2-methyl-
• 6-(aminomethyl)-2-methylpyridine-3-carboxylic acid

• Inchi： 1S/C8H10N2O2/c1-5-7(8(11)12)3-2-6(4-9)10-5/h2-3H,4,9H2,1H3,(H,11,12)
• InChI Key： ZYZTXOQKEXQBKJ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(CN)=CC=C1C(O)=O

Additional information on 6-(aminomethyl)-2-methylpyridine-3-carboxylic acid

Research Briefing on 6-(Aminomethyl)-2-methylpyridine-3-carboxylic Acid (CAS: 794465-48-8): Recent Advances and Applications

6-(Aminomethyl)-2-methylpyridine-3-carboxylic acid (CAS: 794465-48-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile structure and potential applications in drug discovery. Recent studies have explored its role as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This briefing synthesizes the latest findings regarding this compound, focusing on its synthetic applications, biological activities, and therapeutic potential.

The compound's unique pyridine-carboxylic acid scaffold with an aminomethyl substituent at the 6-position makes it particularly valuable for medicinal chemistry applications. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in synthesizing potent kinase inhibitors, with researchers noting its favorable physicochemical properties and synthetic accessibility. The study reported successful derivatization at both the amino and carboxyl functional groups, enabling the creation of diverse molecular architectures with improved target selectivity.

Recent pharmacological investigations have revealed promising results for derivatives of 6-(aminomethyl)-2-methylpyridine-3-carboxylic acid. A 2024 preclinical study in Bioorganic & Medicinal Chemistry Letters highlighted its application in developing novel anti-inflammatory agents, where structural analogs showed significant inhibition of pro-inflammatory cytokines in cellular models. The researchers attributed this activity to the compound's ability to modulate key signaling pathways while maintaining an excellent safety profile in preliminary toxicity assessments.

From a synthetic chemistry perspective, advances in the preparation of 794465-48-8 have been reported, with several research groups developing more efficient and sustainable synthetic routes. A notable 2023 publication in Organic Process Research & Development described a continuous flow chemistry approach that improved yield by 35% while reducing hazardous waste generation compared to traditional batch methods. These process improvements are particularly relevant for scaling up production to meet growing demand from pharmaceutical developers.

The compound's potential in central nervous system (CNS) drug development has also gained attention. Recent structure-activity relationship studies have demonstrated that carefully designed derivatives can effectively cross the blood-brain barrier, opening possibilities for treating neurological disorders. Researchers at several major pharmaceutical companies have included 6-(aminomethyl)-2-methylpyridine-3-carboxylic acid derivatives in their CNS drug discovery pipelines, with some candidates expected to enter clinical trials within the next two years.

Looking forward, the scientific community anticipates expanded applications of this compound in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). Its bifunctional nature makes it particularly suitable for these emerging therapeutic modalities. Ongoing research is exploring its conjugation with various targeting moieties and E3 ligase ligands, with preliminary results showing promise in selective protein degradation approaches for cancer therapy.

In conclusion, 6-(aminomethyl)-2-methylpyridine-3-carboxylic acid (794465-48-8) continues to demonstrate significant value in pharmaceutical research and development. Its structural features, synthetic versatility, and demonstrated biological activities position it as an important building block for next-generation therapeutics. Future research directions likely will focus on expanding its applications in precision medicine and exploring novel derivatives with enhanced pharmacological properties.